molecular formula C10H10BrNOS B8781344 6-Bromo-4,4-dimethyl-1H-benzo[D][1,3]oxazine-2(4H)-thione CAS No. 304853-34-7

6-Bromo-4,4-dimethyl-1H-benzo[D][1,3]oxazine-2(4H)-thione

Cat. No.: B8781344
CAS No.: 304853-34-7
M. Wt: 272.16 g/mol
InChI Key: PJJIGEUPSHUTDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-4,4-dimethyl-1H-benzo[D][1,3]oxazine-2(4H)-thione is a useful research compound. Its molecular formula is C10H10BrNOS and its molecular weight is 272.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

304853-34-7

Molecular Formula

C10H10BrNOS

Molecular Weight

272.16 g/mol

IUPAC Name

6-bromo-4,4-dimethyl-1H-3,1-benzoxazine-2-thione

InChI

InChI=1S/C10H10BrNOS/c1-10(2)7-5-6(11)3-4-8(7)12-9(14)13-10/h3-5H,1-2H3,(H,12,14)

InChI Key

PJJIGEUPSHUTDW-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(C=CC(=C2)Br)NC(=S)O1)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

The product was prepared, from 6-bromo-4,4-dimethyl-1,4-dihydro-benzo[d][1,3]oxazin-2-one and Lawesson's reagent using the procedure of Example 9, as a white solid: mp 221-222.5° C.; 1H-NMR (CDCl3) δ 9.38 (s, 1H, D2O exchangeable), 7.42 (dd, 1H, J=8.5, 2.1 Hz), 7.29 (d, 1H, J=2.0 Hz), 6.76 (d, 1H, J=8.4 Hz), 1.76 (s, 6H); MS (EI) m/z 272 ([M+H]+, 94%), 274 ([M+H]+, 100%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.